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Compound of Interest

Compound Name: [Gln144]-PLP (139-151)

Cat. No.: B12371627 Get Quote

Researchers and laboratory personnel must handle [Gln144]-PLP (139-151), an experimental

antigen used in autoimmune disease research, with care.[1][2] While specific disposal

procedures for this peptide are not readily available, general laboratory safety protocols for

handling and disposing of non-hazardous peptides should be followed. This document provides

a step-by-step guide for the proper disposal of [Gln144]-PLP (139-151), alongside relevant

technical data and experimental protocols.

Safe Handling and Storage
Before disposal, it is crucial to handle and store the peptide correctly to maintain its integrity

and ensure laboratory safety.

Form and Purity: [Gln144]-PLP (139-151) is typically supplied as a lyophilized powder with a

purity of over 95%.[3]

Storage: The lyophilized powder should be stored at -20°C.[3] For solutions, prompt use is

recommended as their stability has not been extensively tested.[4] Some suppliers suggest

that the undissolved peptide is stable for more than a year when stored below -20°C in the

dark.[4]

Reconstitution: The peptide is soluble in water.[5][6][7] For preparing stock solutions, it is

advised to select an appropriate solvent based on the product's solubility and use it as soon

as possible.[1]
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Step-by-Step Disposal Procedure
As no specific federal or state disposal regulations for [Gln144]-PLP (139-151) were found, the

following general procedure for non-hazardous peptide waste is recommended. Always consult

your institution's environmental health and safety (EHS) office for specific guidelines.

Decontamination (Optional but Recommended): While not classified as hazardous,

deactivating the peptide before disposal is good laboratory practice. This can be achieved by

treating the peptide solution with a 10% bleach solution for at least 30 minutes.

Neutralization (if applicable): If an acidic or basic solvent was used to dissolve the peptide,

neutralize the solution with a suitable neutralizing agent.

Aqueous Waste Disposal: For small quantities of the peptide solution, it may be permissible

to dispose of it down the drain with copious amounts of water. However, this is highly

dependent on local regulations. It is imperative to confirm this with your institution's EHS

office before proceeding.

Solid Waste Disposal:

Unused or expired lyophilized powder should be disposed of as solid chemical waste.

Place the vial containing the peptide in a clearly labeled, sealed container for chemical

waste pickup.

Do not dispose of the solid peptide in regular trash.

Contaminated Materials: Any materials that have come into contact with the peptide, such as

pipette tips, tubes, and gloves, should be disposed of in the appropriate laboratory waste

stream (e.g., biohazardous waste if used in cell culture, or chemical waste).

Quantitative Data Summary
The following table summarizes the key quantitative data for [Gln144]-PLP (139-151).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12371627?utm_src=pdf-body
https://www.benchchem.com/product/b12371627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C66H102N20O18

Calculated Molecular Weight 1463.67 g/mol

Purity > 95%

Storage Temperature -20°C

Experimental Protocols
In Vitro Restimulation of [Gln144]-PLP (139-151)-Specific T cells

This protocol outlines a general method for the in vitro restimulation of T cells isolated from

mice immunized with [Gln144]-PLP (139-151), a common application for this peptide in

studying autoimmune responses.

Cell Preparation: Isolate splenocytes and lymph node cells from mice previously immunized

with [Gln144]-PLP (139-151).

Cell Culture: Culture the isolated cells in a suitable tissue culture medium (e.g., RPMI 1640

supplemented with 10% fetal bovine serum).

Antigen Stimulation: Add [Gln144]-PLP (139-151) to the cell culture at a concentration of 20

µg/mL.

Incubation: Incubate the cells for 72 hours to generate encephalitogenic T cells or to

evaluate cellular immune responses.

Disposal Workflow Diagram
The following diagram illustrates the recommended logical workflow for the disposal of

[Gln144]-PLP (139-151).
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Caption: Logical workflow for the proper disposal of [Gln144]-PLP (139-151).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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